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Compound of Interest

Compound Name: G007-LK

Cat. No.: B607578 Get Quote

For Immediate Reference: Essential Safety and Handling Information for G007-LK

This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals working with G007-LK, a potent and selective

tankyrase inhibitor. Adherence to these guidelines is essential for ensuring personal safety and

maintaining a secure laboratory environment.

Hazard Identification and Summary
G007-LK is a small molecule inhibitor used in research settings. While a comprehensive

toxicological profile is not fully established, it is prudent to handle it as a potentially hazardous

compound. In animal studies, G007-LK has demonstrated intestinal toxicity at higher doses.

Therefore, minimizing exposure through appropriate personal protective equipment and

handling procedures is paramount.

Personal Protective Equipment (PPE) Requirements
The following table summarizes the recommended personal protective equipment for handling

G007-LK in various laboratory settings.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Aliquoting (Solid

Form)

Safety glasses

with side shields

or goggles

Nitrile or latex

gloves
Laboratory coat

N95 respirator or

equivalent (if not

handled in a

fume hood)

Solution

Preparation and

Handling

Chemical safety

goggles

Nitrile or latex

gloves
Laboratory coat

Not generally

required if

handled in a

fume hood or

with adequate

ventilation

Cell Culture and

In Vitro Assays
Safety glasses

Nitrile or latex

gloves
Laboratory coat

Not generally

required if

handled in a

biological safety

cabinet

Animal Dosing

and Handling

Safety glasses

with side shields

or goggles

Double-gloving

(nitrile or latex)

recommended

Full-coverage

laboratory coat

or disposable

gown

N95 respirator or

equivalent,

especially if

aerosolization is

possible

Spill Cleanup
Chemical safety

goggles

Heavy-duty nitrile

or rubber gloves

Chemical-

resistant apron

or suit

Air-purifying

respirator with

appropriate

cartridges

Operational Plans: Step-by-Step Guidance
1. Preparation and Weighing:

Step 1: Conduct all weighing and aliquoting of solid G007-LK within a certified chemical

fume hood or a ventilated balance enclosure to minimize inhalation exposure.
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Step 2: Wear a laboratory coat, safety glasses with side shields, and nitrile gloves. For larger

quantities or if there is a risk of dust generation, consider using a respirator.

Step 3: Use dedicated spatulas and weighing papers. Clean all equipment thoroughly after

use.

2. Solution Preparation:

Step 1: Prepare solutions in a chemical fume hood.

Step 2: Wear a laboratory coat, chemical safety goggles, and nitrile gloves.

Step 3: G007-LK is soluble in DMSO.[1] Handle DMSO with care as it can facilitate the

absorption of other chemicals through the skin.

Step 4: Clearly label all prepared solutions with the compound name, concentration, solvent,

date, and your initials.

3. In Vitro and In Vivo Handling:

Step 1: For cell culture experiments, perform all manipulations within a biological safety

cabinet.

Step 2: When administering G007-LK to animals, wear a full-coverage lab coat, safety

glasses, and double gloves.[2]

Step 3: Be mindful of potential aerosol generation during procedures like oral gavage or

injections.

Disposal Plan
Solid Waste: Dispose of all G007-LK contaminated solid waste (e.g., pipette tips, tubes,

gloves, weighing papers) in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing G007-LK in a sealed, properly labeled

hazardous waste container. Do not pour down the drain.
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Sharps: Dispose of any contaminated sharps (needles, syringes) in a designated sharps

container.

Decontamination: Decontaminate all work surfaces with an appropriate cleaning agent (e.g.,

70% ethanol) after handling G007-LK.

Experimental Protocols Cited
The safety recommendations provided are based on standard laboratory practices for handling

potent small-molecule inhibitors. Specific experimental protocols involving G007-LK can be

found in the following publications:

In Vitro Colony Formation Assay: Cells are treated with G007-LK in a medium containing a

low percentage of DMSO. The medium is changed every few days.[1]

In Vivo Animal Studies: G007-LK has been administered to mice via intraperitoneal injection

or formulated in chow.[2][3]

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when working with G007-LK.
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potential dust
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higher concentration

Proceed with Experiment Follow Waste
Disposal Plan

Click to download full resolution via product page

Caption: PPE selection workflow for handling G007-LK.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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